![molecular formula C12H18N2O4S B4437453 N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide](/img/structure/B4437453.png)
N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide
Overview
Description
N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide, also known as MMB or NSC 722704, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MMB is a small molecule inhibitor of the protein kinase B-Raf, which is involved in the MAPK/ERK signaling pathway. This pathway plays a critical role in cell proliferation, differentiation, and survival, making it a potential target for cancer therapy. In
Mechanism of Action
N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide inhibits the activity of B-Raf, which is a key component of the MAPK/ERK signaling pathway. This pathway is involved in cell proliferation, differentiation, and survival, and is frequently dysregulated in cancer cells. By inhibiting B-Raf, N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide blocks the activation of downstream targets in the pathway, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to have a selective inhibitory effect on B-Raf, with little to no effect on other kinases in the MAPK/ERK pathway. This selectivity is important for reducing off-target effects and toxicity. In addition, N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to have a long half-life in vivo, which could lead to sustained inhibition of B-Raf and improved efficacy in cancer therapy.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is the cost of synthesis, which may limit its availability for some research groups. In addition, the selectivity of N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide for B-Raf may limit its use in studying other kinases in the MAPK/ERK pathway.
Future Directions
There are several future directions for research on N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide. One direction is to explore the potential of N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in combination therapy with other cancer drugs. Another direction is to investigate the use of N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in treating inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to elucidate the mechanism of action of N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide and its effects on other kinases in the MAPK/ERK pathway.
Scientific Research Applications
N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. N-(2-methoxyethyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has also been shown to have anti-inflammatory effects, which could be useful in treating inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
4-(methanesulfonamido)-N-(2-methoxyethyl)-3-methylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O4S/c1-9-8-10(12(15)13-6-7-18-2)4-5-11(9)14-19(3,16)17/h4-5,8,14H,6-7H2,1-3H3,(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXZZHTASWDRTPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NCCOC)NS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.